Phenolphthalein β-D-Glucuronide
Phenolphthalein β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
15265-26-6
VCID:
VC0128652
InChI:
InChI=1S/C26H22O10/c27-15-9-5-13(6-10-15)26(18-4-2-1-3-17(18)24(33)36-26)14-7-11-16(12-8-14)34-25-21(30)19(28)20(29)22(35-25)23(31)32/h1-12,19-22,25,27-30H,(H,31,32)/t19-,20-,21+,22-,25+,26?/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C26H22O10
Molecular Weight:
494.4 g/mol
Phenolphthalein β-D-Glucuronide
CAS No.: 15265-26-6
Reference Standards
VCID: VC0128652
Molecular Formula: C26H22O10
Molecular Weight: 494.4 g/mol
CAS No. | 15265-26-6 |
---|---|
Product Name | Phenolphthalein β-D-Glucuronide |
Molecular Formula | C26H22O10 |
Molecular Weight | 494.4 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[1-(4-hydroxyphenyl)-3-oxo-2-benzofuran-1-yl]phenoxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C26H22O10/c27-15-9-5-13(6-10-15)26(18-4-2-1-3-17(18)24(33)36-26)14-7-11-16(12-8-14)34-25-21(30)19(28)20(29)22(35-25)23(31)32/h1-12,19-22,25,27-30H,(H,31,32)/t19-,20-,21+,22-,25+,26?/m0/s1 |
Standard InChIKey | FXJYOZKDDSONLX-XADSOVDISA-N |
Isomeric SMILES | C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
SMILES | C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Related CAS | 6820-54-8 (hydrochloride salt) |
Synonyms | 4-[1,3-Dihydro-1-(4-hydroxyphenyl)-3-oxo-1-isobenzofuranyl]phenyl β-D-Glucopyranosiduronic Acid; p-[3-(p-Hydroxyphenyl)phthalidyl]phenyl β-D-Glucosiduronic Acid; Phenolphthalein Glucuronide; Phenolphthalein mono-β-Glucuronide; Phenolphthalein Monoglu |
PubChem Compound | 3032634 |
Last Modified | Nov 11 2021 |
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